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This technical guide provides a comprehensive overview of the crystal structure of tin(IV)
iodide (Snls), a compound of significant interest in various fields of chemical research and
materials science. This document is intended for researchers, scientists, and drug development
professionals seeking detailed structural information and experimental protocols related to this
inorganic compound. While the terms "alpha ()" and "beta ([3)" are not conventionally used in
the existing literature to distinguish polymorphs of tin(IV) iodide, this guide will detail the two
known cubic crystal structures documented for this material.

Introduction to the Crystal Structures of Tin(lV)
lodide

Tin(IV) iodide, also known as stannic iodide, is a bright orange solid at standard conditions.[1]
It is a tetrahedral molecule that crystallizes in a cubic system.[1] The most commonly reported
and experimentally verified crystal structure possesses the space group Pa-3. A second, less
common cubic structure with the space group P-43m is also documented, primarily in
computational materials databases. This guide will present the crystallographic data for both
structures to facilitate a comparative analysis.

Crystallographic Data
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The quantitative crystallographic data for the two known cubic structures of tin(lV) iodide are
summarized in the tables below for ease of comparison.

Table 1: Crystallographic Data for Tin(IV) lodide (Space Group: Pa-3)

Parameter Value
Crystal System Cubic

Space Group Pa-3

Space Group Number 205

Lattice Parameter (a) 12.26 A[2]
Formula Units per Unit Cell (2) 8[2]

Sn-l Bond Length ~2.69 A[1][3]
Coordination Geometry of Sn Tetrahedral[3]

Table 2: Crystallographic Data for Tin(IV) lodide (Space Group: P-43m)

Parameter Value
Crystal System Cubic
Space Group P-43m
Space Group Number 215

Lattice Parameter (a) 6.36 A
Formula Units per Unit Cell (2) 1

Sn-1 Bond Length ~2.69 A
Coordination Geometry of Sn Tetrahedral

Experimental Protocols
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The synthesis of tin(IV) iodide is typically achieved through the direct reaction of elemental tin

and iodine. The resulting product is the commonly observed cubic form with the space group

Pa-3. Specific protocols to selectively synthesize the P-43m structure are not well-documented

in the literature.

General Synthesis of Tin(lV) lodide (Pa-3)

Materials:

Tin (Sn), powder or granules
lodine (I2), crystals

Toluene (or other nonpolar solvent such as dichloromethane)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine elemental tin and iodine
in a stoichiometric ratio (Sn + 22 — Snla).

Add a suitable nonpolar solvent, such as toluene, to the flask.

Gently heat the mixture to initiate the reaction. The reaction is exothermic and may become
self-sustaining.

Continue heating under reflux until the characteristic purple vapor of iodine is no longer
visible, and the solution turns a red-brown color.

Filter the hot solution to remove any unreacted tin.

Allow the filtrate to cool, which will cause the bright orange crystals of tin(IV) iodide to
precipitate.

Collect the crystals by filtration and wash with a small amount of cold solvent.

The crystals can be further purified by recrystallization.

Characterization:
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The identity and purity of the synthesized tin(IV) iodide can be confirmed using techniques
such as melting point determination (literature value: 143-144 °C), X-ray diffraction (XRD) to
confirm the crystal structure, and elemental analysis.[1]

Structural Relationship

The two documented crystal structures of tin(IV) iodide are both cubic and feature
tetrahedrally coordinated tin atoms. The primary difference lies in the symmetry and packing of
the Snla molecules within the crystal lattice, as defined by their respective space groups. The
Pa-3 structure is the more complex of the two, with a larger unit cell containing eight formula
units. The P-43m structure represents a simpler arrangement with only one formula unit per
unit cell.

Synthesis Known Crystal Structures of Tin(IV) Iodide

Direct Reaction: Commonly Observed Product @S eSS En  Theoretical Polymorph fq  Cubic Crystal System
Sn + 212 (Pa-3) (P-43m)

Click to download full resolution via product page

Caption: Relationship between the two documented cubic crystal structures of Tin(IV) lodide.

Conclusion

This technical guide has detailed the known crystal structures of tin(IV) iodide, providing
comprehensive crystallographic data and a standardized synthesis protocol. While the "alpha”
and "beta" nomenclature is not established for Snls, the existence of two distinct cubic
polymorphs offers avenues for further research into their phase relationship and the specific
conditions that may favor the formation of the less common P-43m structure. The information
presented herein serves as a valuable resource for scientists and researchers working with this
important inorganic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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